Cas no 1187169-37-4 (4-(4-Fluorobenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Fluorobenzoyl)-2-methylpyridine
• CAS No: 1187169-37-4
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 4684767
• Update Time: 2025-07-01

4-(4-Fluorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzoyl)-2-methylpyridine
• (4-Fluorophenyl)(2-methylpyridin-4-yl)methanone

• Inchi： 1S/C13H10FNO/c1-9-8-11(6-7-15-9)13(16)10-2-4-12(14)5-3-10/h2-8H,1H3
• InChI Key： OOTDTIYAJNKOFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 30

Additional information on 4-(4-Fluorobenzoyl)-2-methylpyridine

4-(4-Fluorobenzoyl)-2-methylpyridine: A Comprehensive Overview

4-(4-Fluorobenzoyl)-2-methylpyridine (CAS No. 1187169-37-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 4-(4-Fluorobenzoyl)-2-methylpyridine, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 4-(4-Fluorobenzoyl)-2-methylpyridine consists of a pyridine ring substituted with a methyl group at the 2-position and a fluorobenzoyl group at the 4-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various applications. The presence of the fluorobenzoyl group introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the compound. Recent studies have highlighted the role of such substituents in modulating the electronic properties of aromatic systems, making 4-(4-Fluorobenzoyl)-2-methylpyridine an ideal candidate for exploring novel chemical reactions and material designs.

One of the most notable aspects of 4-(4-Fluorobenzoyl)-2-methylpyridine is its potential in drug discovery. Researchers have increasingly focused on pyridine derivatives due to their ability to interact with biological targets, such as enzymes and receptors. The fluorobenzoyl substituent in this compound has been shown to enhance bioavailability and selectivity, making it a promising lead compound for developing new therapeutic agents. Recent advancements in medicinal chemistry have demonstrated that 4-(4-Fluorobenzoyl)-2-methylpyridine can serve as a scaffold for designing inhibitors against various disease-related proteins, including kinases and proteases.

In addition to its pharmaceutical applications, 4-(4-Fluorobenzoyl)-2-methylpyridine has found utility in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored the use of this compound as a building block for constructing π-conjugated polymers, which exhibit excellent charge transport properties. The integration of fluorinated groups further enhances the stability and efficiency of these materials under operational conditions.

The synthesis of 4-(4-Fluorobenzoyl)-2-methylpyridine involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the scalability of production for both academic and industrial purposes. Moreover, green chemistry approaches have been adopted in recent years to minimize environmental impact during synthesis.

From an analytical standpoint, 4-(4-Fluorobenzoyl)-2-methylpyridine has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses provide critical insights into its molecular geometry, electronic distribution, and intermolecular interactions. Such detailed characterization is essential for understanding its behavior in different chemical environments and for designing subsequent modifications to enhance its properties.

Recent breakthroughs in computational chemistry have further enriched our understanding of 4-(4-Fluorobenzoyl)-2-methylpyridine's properties. Advanced quantum mechanical calculations have been employed to predict its reactivity under various conditions, enabling researchers to design more efficient synthetic pathways and optimize its performance in target applications. These computational tools complement experimental studies by offering atomic-level insights into molecular behavior.

In conclusion, 4-(4-Fluorobenzoyl)-2-methylpyridine stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in advancing both fundamental science and applied technologies. As research continues to unfold, this compound is poised to contribute even more profoundly to innovations in medicine, materials science, and beyond.